Cas no 1172942-58-3 (1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide
• CAS No: 1172942-58-3
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 5761263
• PubChem ID: 42111331
• Update Time: 2025-05-25

1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide
• F5119-0577
• 1172942-58-3
• VU0636283-1
• 1-ethyl-3-methyl-N-[4-(methylsulfanyl)phenyl]-1H-pyrazole-5-carboxamide
• 2-ethyl-5-methyl-N-(4-methylsulfanylphenyl)pyrazole-3-carboxamide
• AKOS024499055
• 1-ethyl-3-methyl-N-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C14H17N3OS/c1-4-17-13(9-10(2)16-17)14(18)15-11-5-7-12(19-3)8-6-11/h5-9H,4H2,1-3H3,(H,15,18)
• InChI Key： XYLWKSBWYODOMK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NC(C1=CC(C)=NN1CC)=O

Computed Properties

• Exact Mass: 275.10923335g/mol
• Monoisotopic Mass: 275.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide (CAS No. 1172942-58-3)

1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide (CAS No. 1172942-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyrazole carboxamide family, a class known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular structure, which combines a pyrazole ring with a carboxamide moiety and a methylsulfanylphenyl group.

The compound's CAS number 1172942-58-3 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documents. Its molecular formula and weight are critical for analytical purposes, especially in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) studies. The presence of the ethyl and methyl substituents on the pyrazole ring enhances its lipophilicity, a property that influences its bioavailability and metabolic stability.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in drug discovery and crop protection. For instance, 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide has been explored for its potential as a kinase inhibitor, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the compound's structural features make it a candidate for further investigation.

Another area of interest is the compound's role in agrochemical formulations. Pyrazole carboxamides are known for their insecticidal and fungicidal properties, aligning with the growing need for sustainable pest control solutions. The methylsulfanyl group in this compound may contribute to its efficacy against resistant pest strains, a pressing concern in modern agriculture.

From a synthetic chemistry perspective, the preparation of CAS No. 1172942-58-3 involves multi-step reactions, including condensation and amination processes. Researchers often optimize these steps to improve yield and purity, which are critical for industrial-scale production. The compound's stability under various pH conditions and temperatures is also a key consideration for formulation scientists.

Environmental and safety profiles of 1-ethyl-3-methyl-N-4-(methylsulfanyl)phenyl-1H-pyrazole-5-carboxamide are rigorously evaluated to meet global regulatory standards. Studies focus on its biodegradation and ecotoxicity, ensuring minimal impact on non-target organisms. This aligns with the increasing consumer demand for eco-friendly chemicals in both pharmaceuticals and agriculture.

In summary, CAS No. 1172942-58-3 represents a versatile compound with promising applications in life sciences. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the contexts of drug development and sustainable agriculture. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most challenging health and environmental issues of our time.